Fmoc-(S)-3-amino-3-(3-nitrophenyl)propanoic acid

• IUPAC Name: (3S)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(3-nitrophenyl)propanoic acid
• InChI: InChI=1S/C24H20N2O6/c27-23(28)13-22(15-6-5-7-16(12-15)26(30)31)25-24(29)32-14-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-12,21-22H,13-14H2,(H,25,29)(H,27,28)/t22-/m0/s1
• InChI Key: SFZOBIQWMMCMFE-QFIPXVFZSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CC(=O)O)C4=CC(=CC=C4)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N[C@@H](CC(=O)O)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C24H20N2O6
• Molecular Weight: 432.4 g/mol
• CAS RN: 374791-01-2

Description

Fmoc-(S)-3-amino-3-(3-nitrophenyl)propanoic acid is a chemical compound with the CAS Number: 374791-01-2. Its molecular formula is C24H20N2O6 and it has a molecular weight of 432.43. The compound is solid in physical form.

Molecular Structure Analysis

The IUPAC name for this compound is (3S)-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-(3-nitrophenyl)propanoic acid. The InChI code for this compound is 1S/C24H20N2O6/c27-23(28)13-22(15-6-5-7-16(12-15)26(30)31)25-24(29)32-14-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-12,21-22H,13-14H2,(H,25,29)(H,27,28)/t22-/m0/s1.

Physical And Chemical Properties Analysis

Fmoc-(S)-3-amino-3-(3-nitrophenyl)propanoic acid is a solid substance. It should be stored sealed in a dry environment at room temperature.

Scientific Research Applications

Solid Phase Peptide Synthesis (SPPS)

Fmoc-(S)-3-amino-3-(3-nitrophenyl)propanoic acid plays a crucial role in solid phase peptide synthesis (SPPS). Its application is evident in the use of N(alpha)-protecting groups for amino acids in SPPS. This technique involves the step-wise synthesis of peptides on a solid support. The Fmoc group, known for its base-labile properties, allows for efficient peptide bond formation while protecting the amino group. Comparative studies between Nsc and Fmoc groups show that Fmoc exhibits moderate UV absorption, beneficial for real-time monitoring during the deprotection process in SPPS (Ramage et al., 1999).

Peptide Synthesis and Supramolecular Chemistry

Fmoc-modified amino acids, including Fmoc-(S)-3-amino-3-(3-nitrophenyl)propanoic acid, are used as building blocks in the synthesis of short peptides and supramolecular structures. They exhibit self-assembly features, with the Fmoc group enhancing hydrophobicity and aromaticity, which are pivotal in the association of these building blocks. These modified amino acids find applications in cell cultivation, drug delivery, and the development of therapeutic materials (Tao et al., 2016).

Photocleavable Linker in Peptide Synthesis

Fmoc-(S)-3-amino-3-(3-nitrophenyl)propanoic acid serves as a photocleavable linker in peptide synthesis. This application is significant in the solid-phase synthesis of C-terminal carboxamides. It highlights the versatility of Fmoc-protected β-amino acids in creating complex peptide structures, which can be cleaved and released from the solid support under specific conditions, such as exposure to light (Bradley & Mittoo, 2002).

Applications in Bioorganic Chemistry

The Fmoc amino acids, including Fmoc-(S)-3-amino-3-(3-nitrophenyl)propanoic acid, have enhanced the capabilities of Fmoc solid phase peptide synthesis. This has led to the synthesis of biologically active peptides, isotopically labeled peptides, and small proteins. The diverse conditions under which Fmoc solid phase peptide synthesis can be carried out offer unique opportunities in bioorganic chemistry (Fields & Noble, 2009).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. The precautionary statements are P261 and P305+P351+P338.

Mechanism of Action

Target of Action

Fmoc-(S)-3-amino-3-(3-nitrophenyl)propanoic acid is a derivative of phenylalanine . Phenylalanine is an essential amino acid that plays a crucial role in various biological functions. It is a precursor to tyrosine, another amino acid, which is involved in the synthesis of proteins and neurotransmitters like dopamine and norepinephrine .

Mode of Action

As a phenylalanine derivative, Fmoc-(S)-3-amino-3-(3-nitrophenyl)propanoic acid may interact with its targets in a similar manner to phenylalanine. It could potentially influence the secretion of anabolic hormones, supply fuel during exercise, enhance mental performance during stress-related tasks, and prevent exercise-induced muscle damage .

Biochemical Pathways

These include the phenylalanine metabolic pathway and the tyrosine biosynthesis pathway .

Result of Action

Given its structural similarity to phenylalanine, it may have similar effects, such as influencing protein synthesis and neurotransmitter production .